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Compound of Interest

Compound Name: 2-Amino-4-hydroxybenzothiazole

Cat. No.: B1294697

This guide provides a comprehensive overview of the molecular structure, properties, and
analytical methodologies related to 2-Amino-4-hydroxybenzothiazole, tailored for
researchers, scientists, and professionals in drug development.

Molecular Structure and Properties

2-Amino-4-hydroxybenzothiazole is a heterocyclic organic compound featuring a
benzothiazole core. This bicyclic structure consists of a fused benzene and thiazole ring. Key
functional groups, an amino group (-NH2) and a hydroxyl group (-OH), are attached to this
framework, making it a versatile building block in organic synthesis.[1] Its chemical structure
and properties are summarized below.

Chemical Identifiers and Properties
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Property Value Source
Molecular Formula C7HeN20S [2][3]
Molecular Weight 166.20 g/mol [21[31[4]
IUPAC Name 2-amino-1,3-benzothiazol-4-ol [3]

CAS Number 7471-03-6 [1103114]

White to Light yellow to Light
Appearance [2]
orange powder/crystal

SMILES OC1=C2C(SC(N)=N2)=CC=C1 [1]

InChl=1S/C7HBN20S/c8-7-9-
InChl 6-4(10)2-1-3-5(6)11-7/h1- [1][3]
3,10H,(H2,8,9)

Melting Point 182.0t0 186.0 °C
) >98.0% (by Nonagueous
Purity o [2]
Titration)

Experimental Protocols

Detailed experimental protocols are crucial for the accurate synthesis, purification, and analysis
of 2-Amino-4-hydroxybenzothiazole. Below are representative methodologies.

1. Synthesis of 2-Amino-4-hydroxybenzothiazole

A common synthetic route to produce 2-aminobenzothiazoles involves the reaction of an aniline
derivative with a thiocyanate salt in the presence of a halogen. For 2-Amino-4-
hydroxybenzothiazole, the starting material would be an appropriately substituted
aminophenol.

e Materials:
o 2-Amino-3-mercaptophenol

o Cyanogen bromide (CNBr)
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[e]

Methanol (MeOH)

o

Sodium bicarbonate (NaHCO3)

[¢]

Water (Hz20)

[¢]

Ethyl acetate (EtOAC)

Brine solution

[e]

e Procedure:

[e]

Dissolve 2-Amino-3-mercaptophenol in methanol in a round-bottom flask.
o Cool the solution to 0 °C using an ice bath.

o Slowly add a solution of cyanogen bromide in methanol to the cooled mixture while
stirring.

o Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.
o Monitor the reaction progress using Thin-Layer Chromatography (TLC).

o Upon completion, neutralize the reaction mixture with a saturated solution of sodium
bicarbonate.

o Extract the aqueous layer with ethyl acetate (3x).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
o Concentrate the organic solvent under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography on silica gel or by recrystallization to
yield pure 2-Amino-4-hydroxybenzothiazole.

2. Analytical Characterization: High-Performance Liquid Chromatography (HPLC)

Purity analysis is often conducted using HPLC.
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e Instrumentation:
o HPLC system with a UV-Vis detector
o C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size)
e Mobile Phase:
o A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid).
e Method:
o Prepare a standard solution of 2-Amino-4-hydroxybenzothiazole (1 mg/mL) in methanol.
o Set the column temperature to 25 °C.
o Set the flow rate to 1.0 mL/min.

o Set the UV detection wavelength to an appropriate value based on the compound's UV
absorbance spectrum.

o Inject the sample solution.

o Analyze the resulting chromatogram to determine the purity by calculating the area
percentage of the main peak.

Visualizations
Logical Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and subsequent
purification of 2-Amino-4-hydroxybenzothiazole.
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Caption: Workflow for the synthesis and purification of 2-Amino-4-hydroxybenzothiazole.
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Conceptual Diagram: Analytical Characterization

This diagram outlines the steps involved in the analytical characterization of the synthesized
compound to confirm its identity and purity.
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Caption: Analytical workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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